![molecular formula C21H22BrN5O2S B296611 N-[(5-{[2-(4-bromoanilino)-2-oxoethyl]sulfanyl}-4-ethyl-4H-1,2,4-triazol-3-yl)methyl]-4-methylbenzamide](/img/structure/B296611.png)
N-[(5-{[2-(4-bromoanilino)-2-oxoethyl]sulfanyl}-4-ethyl-4H-1,2,4-triazol-3-yl)methyl]-4-methylbenzamide
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Overview
Description
N-[(5-{[2-(4-bromoanilino)-2-oxoethyl]sulfanyl}-4-ethyl-4H-1,2,4-triazol-3-yl)methyl]-4-methylbenzamide is a chemical compound that has been widely used in scientific research. This compound is a potent inhibitor of a specific enzyme, which makes it useful in a variety of applications.
Mechanism of Action
The mechanism of action of N-[(5-{[2-(4-bromoanilino)-2-oxoethyl]sulfanyl}-4-ethyl-4H-1,2,4-triazol-3-yl)methyl]-4-methylbenzamide involves the inhibition of a specific enzyme. This enzyme is involved in the biosynthesis of a specific molecule that is required for the growth and survival of cancer cells. By inhibiting this enzyme, this compound can effectively inhibit the growth of cancer cells.
Biochemical and Physiological Effects:
This compound has several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. It also has anti-inflammatory properties, which makes it useful in the treatment of inflammatory diseases. Additionally, it has been shown to have neuroprotective effects, which makes it useful in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
N-[(5-{[2-(4-bromoanilino)-2-oxoethyl]sulfanyl}-4-ethyl-4H-1,2,4-triazol-3-yl)methyl]-4-methylbenzamide has several advantages and limitations for lab experiments. One of the main advantages is its potency as an enzyme inhibitor. This makes it useful in a variety of applications, including the study of cancer. However, one of the main limitations is its toxicity. It has been shown to be toxic to normal cells at high concentrations, which limits its use in certain experiments.
Future Directions
There are several future directions for the study of N-[(5-{[2-(4-bromoanilino)-2-oxoethyl]sulfanyl}-4-ethyl-4H-1,2,4-triazol-3-yl)methyl]-4-methylbenzamide. One of the main directions is the development of more potent and selective inhibitors of the enzyme targeted by this compound. Another direction is the study of the compound's potential use in the treatment of other diseases, such as inflammatory and neurodegenerative diseases. Additionally, the compound's potential use in combination with other drugs for the treatment of cancer should be explored.
Synthesis Methods
The synthesis of N-[(5-{[2-(4-bromoanilino)-2-oxoethyl]sulfanyl}-4-ethyl-4H-1,2,4-triazol-3-yl)methyl]-4-methylbenzamide involves several steps. The first step is the reaction between 4-bromoaniline and 2-bromoacetic acid to form 2-(4-bromoanilino)-2-oxoethyl bromide. This intermediate is then reacted with 4-ethyl-4H-1,2,4-triazole-3-thiol to form the desired compound.
Scientific Research Applications
N-[(5-{[2-(4-bromoanilino)-2-oxoethyl]sulfanyl}-4-ethyl-4H-1,2,4-triazol-3-yl)methyl]-4-methylbenzamide has been widely used in scientific research. This compound is a potent inhibitor of a specific enzyme, which makes it useful in a variety of applications. One of the main applications of this compound is in the study of cancer. It has been shown to inhibit the growth of cancer cells in vitro and in vivo.
Properties
Molecular Formula |
C21H22BrN5O2S |
---|---|
Molecular Weight |
488.4 g/mol |
IUPAC Name |
N-[[5-[2-(4-bromoanilino)-2-oxoethyl]sulfanyl-4-ethyl-1,2,4-triazol-3-yl]methyl]-4-methylbenzamide |
InChI |
InChI=1S/C21H22BrN5O2S/c1-3-27-18(12-23-20(29)15-6-4-14(2)5-7-15)25-26-21(27)30-13-19(28)24-17-10-8-16(22)9-11-17/h4-11H,3,12-13H2,1-2H3,(H,23,29)(H,24,28) |
InChI Key |
LURMWMMCMQASTK-UHFFFAOYSA-N |
SMILES |
CCN1C(=NN=C1SCC(=O)NC2=CC=C(C=C2)Br)CNC(=O)C3=CC=C(C=C3)C |
Canonical SMILES |
CCN1C(=NN=C1SCC(=O)NC2=CC=C(C=C2)Br)CNC(=O)C3=CC=C(C=C3)C |
Origin of Product |
United States |
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